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Compound of Interest

Compound Name: Tridecyl methane sulfonate

Cat. No.: B15601511 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

reagents is paramount to the success of chemical synthesis and the development of novel

therapeutics. This guide provides a comprehensive comparison of tridecyl methanesulfonate

with other alkyl mesylates, focusing on their performance, supported by experimental data and

detailed methodologies.

The mesylate group (CH₃SO₃⁻) is a widely utilized leaving group in organic synthesis due to its

ability to facilitate nucleophilic substitution reactions. The properties and reactivity of alkyl

mesylates can, however, vary significantly with the length of the alkyl chain. This guide will

delve into a comparative analysis of tridecyl methanesulfonate, a long-chain mesylate, against

its shorter-chain counterparts.

Physicochemical Properties: A Comparative
Overview
The physical and chemical characteristics of alkyl mesylates are critical determinants of their

behavior in a reaction. Properties such as molecular weight, boiling point, and solubility are

influenced by the length of the alkyl chain. While specific experimental data for tridecyl

methanesulfonate is limited in publicly available literature, a general trend of increasing boiling

point and decreasing water solubility is expected with increasing alkyl chain length.[1]
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Property
Methyl
Methanesulfon
ate

Ethyl
Methanesulfon
ate

Isopropyl
Methanesulfon
ate

Tridecyl
Methanesulfon
ate

CAS Number 66-27-3[2] 62-50-0 926-06-7 62732-69-8[3]

Molecular

Formula
C₂H₆O₃S[4] C₃H₈O₃S C₄H₁₀O₃S C₁₄H₃₀O₃S[3]

Molecular Weight

( g/mol )
110.13[2] 124.15 138.18 278.45[3]

Boiling Point (°C) 202-203[2] 213.5
95-97 (at 10

mmHg)
No data available

Water Solubility
200 g/L (20 °C)

[2]
Soluble No data available

Expected to be

low

Table 1: Comparative Physicochemical Properties of Selected Alkyl Mesylates.

Reactivity and Leaving Group Ability
The primary function of a mesylate in organic synthesis is to act as a good leaving group. The

effectiveness of a leaving group is inversely related to the pKa of its conjugate acid; a more

stable anion corresponds to a better leaving group.[5] Sulfonate esters, in general, are

excellent leaving groups due to the resonance stabilization of the resulting sulfonate anion.[6]

[7]

The reactivity of alkyl mesylates in nucleophilic substitution reactions (Sₙ1 and Sₙ2) is

influenced by the structure of the alkyl group.[8][9][10][11][12] For primary alkyl mesylates like

tridecyl methanesulfonate, the Sₙ2 mechanism is generally favored. The long alkyl chain of

tridecyl methanesulfonate is not expected to significantly alter the inherent reactivity of the

mesylate group as a leaving group, but it will increase the lipophilicity of the molecule.[1]
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Leaving Group Ability

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2790813/
https://www.larodan.com/product/tridecyl-methane-sulfonate/
https://lipids.alfa-chemistry.com/products/alkyl-methane-sulfonates-339.html
https://www.larodan.com/product/tridecyl-methane-sulfonate/
https://pubmed.ncbi.nlm.nih.gov/2790813/
https://www.larodan.com/product/tridecyl-methane-sulfonate/
https://pubmed.ncbi.nlm.nih.gov/2790813/
https://pubmed.ncbi.nlm.nih.gov/2790813/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Sulfonate_Leaving_Groups_Triflate_vs_Tosylate_vs_Mesylate.pdf
https://www.pearson.com/channels/organic-chemistry/learn/johnny/elimination-reactions/leaving-groups
https://periodicchemistry.com/2019/02/25/organic-sulfonate-esters-tosylates/
https://scholar.ulethbridge.ca/sites/default/files/susanfindlay/files/chem2600_lecture04_substitutions.pdf?m=1614204224
https://www.masterorganicchemistry.com/2012/07/13/the-sn1-mechanism/
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/04%3A_Substitution_and_Elimination_reactions/4.07%3A_Factors_Affecting_the_SN1_Reaction
https://m.youtube.com/watch?v=yrvV85H737o
https://www.scribd.com/document/379091188/Nucleophilic-Substitution
https://pubmed.ncbi.nlm.nih.gov/3664462/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To quantitatively compare the leaving group ability of different mesylates, a solvolysis

experiment can be performed. This involves measuring the rate of reaction of the alkyl

mesylate with a solvent (e.g., ethanol or water) in the absence of a strong nucleophile. A faster

reaction rate indicates a better leaving group.[5][13][14][15][16][17]

Materials:

Alkyl mesylates (e.g., methyl, ethyl, tridecyl methanesulfonate)

Anhydrous ethanol

Conductivity meter or pH meter

Constant temperature water bath

Volumetric flasks and pipettes

Procedure:

Prepare equimolar solutions of each alkyl mesylate in anhydrous ethanol.

Place the solutions in a constant temperature water bath (e.g., 50 °C).

Monitor the progress of the solvolysis reaction over time by measuring the change in

conductivity or pH of the solution. The formation of methanesulfonic acid as a product will

increase the conductivity and decrease the pH.

Record the data at regular intervals until the reaction is complete.

The rate constant for each reaction can be calculated from the change in concentration over

time, allowing for a direct comparison of the leaving group ability.

Genotoxicity: A Critical Consideration
A significant concern in the use of short-chain alkyl mesylates, such as methyl

methanesulfonate (MMS) and ethyl methanesulfonate (EMS), is their established genotoxicity

and carcinogenicity.[4][18][19][20][21] These compounds are alkylating agents that can modify
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DNA, leading to mutations.[4][22] Regulatory agencies have strict guidelines for limiting the

presence of such impurities in pharmaceutical products.

The genotoxicity of long-chain alkyl mesylates like tridecyl methanesulfonate is less well-

characterized. While the reactive mesylate group is the source of alkylation, the long alkyl chain

may influence the compound's ability to penetrate cell membranes and interact with DNA.

Further studies are required to fully assess the genotoxic potential of tridecyl

methanesulfonate.

Experimental Protocol: In Vitro Cytotoxicity Assay
A common method to assess the potential toxicity of a compound is through an in vitro

cytotoxicity assay using cultured cells.[1][2][23]

Materials:

Human cell line (e.g., HeLa, HepG2)

Cell culture medium and supplements

Alkyl mesylates of interest

Resazurin-based cytotoxicity assay kit

96-well plates

Incubator (37 °C, 5% CO₂)

Microplate reader

Procedure:

Seed the cells in 96-well plates at a predetermined density and allow them to adhere

overnight.

Prepare a series of dilutions of each alkyl mesylate in the cell culture medium.
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Remove the old medium from the cells and add the medium containing the different

concentrations of the alkyl mesylates. Include a vehicle control (medium with the solvent

used to dissolve the mesylates).

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

After the incubation period, add the resazurin reagent to each well and incubate for a further

2-4 hours.

Measure the fluorescence or absorbance using a microplate reader. The signal is

proportional to the number of viable cells.

Calculate the cell viability for each concentration and determine the IC₅₀ value (the

concentration that inhibits 50% of cell growth) for each compound.

Applications in Drug Development
The lipophilic nature of the tridecyl chain in tridecyl methanesulfonate suggests potential

applications in the formulation of drug delivery systems, such as lipid nanoparticles (LNPs).[24]

[25][26][27][28] The long alkyl chain could serve to anchor the molecule within the lipid bilayer

of an LNP, while the mesylate group could be used for further functionalization or as a

cleavable linker.

Visualizing the Role of Mesylates in Synthesis
The following diagrams illustrate the general role of mesylates in nucleophilic substitution

reactions and a conceptual workflow for their synthesis and subsequent use.
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Mesylate Synthesis
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Figure 1: General workflow for the synthesis of an alkyl mesylate and its subsequent use in an

Sₙ2 reaction.
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Factors Affecting Leaving Group Ability

Good Leaving Group Stable Anion
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Click to download full resolution via product page

Figure 2: Key factors determining the effectiveness of a leaving group in nucleophilic

substitution reactions.

Conclusion
Tridecyl methanesulfonate, as a long-chain alkyl mesylate, offers a lipophilic alternative to its

shorter-chain counterparts. While it retains the excellent leaving group properties characteristic

of mesylates, its increased chain length significantly alters its physical properties, such as

solubility. The genotoxicity of long-chain mesylates requires further investigation to be fully

understood. For researchers in drug development, the unique properties of tridecyl

methanesulfonate may present opportunities in the design of novel synthetic routes and the

formulation of advanced drug delivery systems. Careful consideration of the comparative data

and experimental protocols outlined in this guide will aid in the rational selection and

application of the most appropriate mesylate for a given scientific objective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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